Cas no 499157-32-3 (Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester)

Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester structure
499157-32-3 structure
Product Name:Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester
CAS No:499157-32-3
MF:C11H12INO4
MW:349.121755599976
CID:1539258
Update Time:2024-08-23

Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H12INO4/c1-11(2,3)17-10(14)7-4-5-8(12)9(6-7)13(15)16/h4-6H,1-3H3
    • InChI Key: WDGWIQGWJGHRJI-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)C1=CC=C(I)C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 348.98066

Experimental Properties

  • Density: 1.656±0.06 g/cm3(Predicted)
  • Boiling Point: 381.8±32.0 °C(Predicted)
  • PSA: 69.44
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